Cas no 1404364-48-2 (9-butyl-8-iodo-9H-purin-6-amine)
9-butyl-8-iodo-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 9-butyl-8-iodo-9H-purin-6-amine
-
- Inchi: 1S/C9H12IN5/c1-2-3-4-15-8-6(14-9(15)10)7(11)12-5-13-8/h5H,2-4H2,1H3,(H2,11,12,13)
- InChI Key: XZMKHGZUBAEFNJ-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2N)N(CCCC)C=1I
9-butyl-8-iodo-9H-purin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FG5U-100mg |
9-butyl-8-iodo-9H-purin-6-amine |
1404364-48-2 | 95% | 100mg |
$240.00 | 2024-06-21 | |
| A2B Chem LLC | AX99602-100mg |
9-butyl-8-iodo-9H-purin-6-amine |
1404364-48-2 | 95% | 100mg |
$253.00 | 2024-04-20 |
9-butyl-8-iodo-9H-purin-6-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 9-butyl-8-iodo-9H-purin-6-amine
9-butyl-8-iodo-9H-purin-6-amine (CAS No. 1404364-48-2): A Comprehensive Overview
9-butyl-8-iodo-9H-purin-6-amine, also known by its CAS number 1404364-48-2, is a chemically synthesized compound belonging to the purine class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the fields of pharmacology and materials science. The molecule consists of a purine ring system with a butyl group at the 9-position, an iodine atom at the 8-position, and an amine group at the 6-position. These substituents confer distinctive chemical and biological properties, making it a subject of interest for researchers worldwide.
The synthesis of 9-butyl-8-iodo-9H-purin-6-amine involves a series of carefully designed organic reactions, including nucleophilic substitutions, reductions, and cyclizations. The introduction of the iodine atom at the 8-position is particularly significant, as it enhances the compound's reactivity and stability under various conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, facilitating its use in downstream applications.
One of the most promising applications of 9-butyl-8-iodo-9H-purin-6-amines lies in its potential as a precursor for drug development. The purine scaffold is well-known for its role in nucleic acids and various bioactive molecules. The presence of an amine group at the 6-position allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound as a lead structure for kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.
Recent studies have also highlighted the role of 9-butyl substituent in modulating the compound's solubility and bioavailability. The butyl group introduces hydrophobicity into the molecule, which can be advantageous for certain drug delivery systems. Additionally, the iodine atom at the 8-position contributes to electronic effects that influence binding affinity to target proteins. These findings underscore the importance of rational design in optimizing such compounds for therapeutic purposes.
Beyond pharmacology, 9-butylpurin derivatives have shown potential in materials science. The purine ring's aromaticity and ability to form hydrogen bonds make it suitable for constructing supramolecular assemblies or functional materials. For example, researchers have investigated its use as a building block for self-assembled monolayers or stimuli-responsive materials.
In terms of safety and handling, 9-butylpurin derivatives are generally considered non-toxic under normal handling conditions. However, like all chemicals, they should be stored in accordance with standard laboratory practices to prevent contamination or degradation. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.
The synthesis pathway for 1404364-48-2 involves several key steps that ensure high yield and purity. Starting from a purine derivative with an appropriate substitution pattern, iodination at the 8-position is typically achieved through Sandmeyer-type reactions or direct halogenation under controlled conditions. Subsequent functionalization introduces the butyl group at position 9 via alkylation or coupling reactions.
Looking ahead, ongoing research aims to explore 9-butylpurin derivatives' potential as sensors or catalysts due to their unique electronic properties. By leveraging computational chemistry tools and experimental techniques, scientists are uncovering new avenues for their application across diverse fields.
In conclusion, 1404364-48-CAS No.: 1404364) stands out as a versatile compound with immense potential across multiple disciplines. Its structural features make it an attractive candidate for drug development and materials science alike. As research continues to unravel its properties and applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.
1404364-48-2 (9-butyl-8-iodo-9H-purin-6-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)